![molecular formula C25H27N3O4S B296973 2-({[3-methyl(methylsulfonyl)anilino]acetyl}amino)-N-(2-phenylethyl)benzamide](/img/structure/B296973.png)
2-({[3-methyl(methylsulfonyl)anilino]acetyl}amino)-N-(2-phenylethyl)benzamide
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Overview
Description
2-({[3-methyl(methylsulfonyl)anilino]acetyl}amino)-N-(2-phenylethyl)benzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained popularity in the scientific research community. This compound is a potent agonist of the cannabinoid receptor CB1 and CB2, which are responsible for the physiological and psychoactive effects of cannabis. The purpose of
Mechanism of Action
2-({[3-methyl(methylsulfonyl)anilino]acetyl}amino)-N-(2-phenylethyl)benzamide-2201 exerts its effects through the activation of the CB1 and CB2 receptors. The CB1 receptor is primarily located in the central nervous system and is responsible for the psychoactive effects of cannabis, while the CB2 receptor is primarily located in the immune system and is responsible for the anti-inflammatory effects of cannabis. This compound-2201 has been shown to have a high affinity for both receptors, which results in a potent agonistic effect.
Biochemical and Physiological Effects:
This compound-2201 has been shown to have a wide range of biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, anxiolytic, and antipsychotic effects. It has also been shown to have a positive effect on memory and learning. However, this compound-2201 has also been shown to have adverse effects, including tachycardia, hypertension, and seizures.
Advantages and Limitations for Lab Experiments
2-({[3-methyl(methylsulfonyl)anilino]acetyl}amino)-N-(2-phenylethyl)benzamide-2201 has several advantages for lab experiments. It is a potent agonist of the CB1 and CB2 receptors, which makes it a useful tool for studying the endocannabinoid system. It is also stable and easy to synthesize, which makes it a cost-effective compound for research purposes. However, this compound-2201 has several limitations. It has a short half-life, which makes it difficult to study its long-term effects. It also has a high potential for abuse, which makes it a controlled substance.
Future Directions
There are several future directions for the research of 2-({[3-methyl(methylsulfonyl)anilino]acetyl}amino)-N-(2-phenylethyl)benzamide-2201. One direction is to study its long-term effects on the endocannabinoid system and its potential therapeutic applications. Another direction is to study its interaction with other neurotransmitter systems, such as the dopamine and serotonin systems. Additionally, more research is needed to understand the mechanism of action of this compound-2201 and its potential for abuse.
Conclusion:
In conclusion, this compound-2201 is a synthetic cannabinoid that has gained popularity in the scientific research community. It is a potent agonist of the CB1 and CB2 receptors and has been shown to have a wide range of biochemical and physiological effects. While it has several advantages for lab experiments, it also has limitations and potential for abuse. Future research is needed to fully understand the effects and potential therapeutic applications of this compound-2201.
Synthesis Methods
The synthesis of 2-({[3-methyl(methylsulfonyl)anilino]acetyl}amino)-N-(2-phenylethyl)benzamide-2201 involves the reaction of 3-methyl-2,4-dioxo-3,4-dihydro-2H-pyran with 3-methyl(methylsulfonyl)aniline to form 3-methyl-2-[(3-methyl(methylsulfonyl)anilino)methylene]-2,3-dihydro-4H-pyran. This intermediate is then reacted with N-(2-phenylethyl)benzamide to form this compound-2201. The synthesis of this compound-2201 is a complex process that requires expertise in synthetic organic chemistry.
Scientific Research Applications
2-({[3-methyl(methylsulfonyl)anilino]acetyl}amino)-N-(2-phenylethyl)benzamide-2201 has been used extensively in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. The endocannabinoid system is a complex network of receptors, enzymes, and endogenous ligands that play a critical role in the regulation of various physiological processes, including pain, inflammation, mood, appetite, and memory. This compound-2201 has been shown to be a potent agonist of the CB1 and CB2 receptors, which are the primary targets of endocannabinoids.
Properties
Molecular Formula |
C25H27N3O4S |
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Molecular Weight |
465.6 g/mol |
IUPAC Name |
2-[[2-(3-methyl-N-methylsulfonylanilino)acetyl]amino]-N-(2-phenylethyl)benzamide |
InChI |
InChI=1S/C25H27N3O4S/c1-19-9-8-12-21(17-19)28(33(2,31)32)18-24(29)27-23-14-7-6-13-22(23)25(30)26-16-15-20-10-4-3-5-11-20/h3-14,17H,15-16,18H2,1-2H3,(H,26,30)(H,27,29) |
InChI Key |
POYOFWQHYLMEPL-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)N(CC(=O)NC2=CC=CC=C2C(=O)NCCC3=CC=CC=C3)S(=O)(=O)C |
Canonical SMILES |
CC1=CC(=CC=C1)N(CC(=O)NC2=CC=CC=C2C(=O)NCCC3=CC=CC=C3)S(=O)(=O)C |
Origin of Product |
United States |
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